Cas no 1806277-08-6 (Methyl 2,5-dichloro-4-fluorophenylacetate)

• Product Name: Methyl 2,5-dichloro-4-fluorophenylacetate
• CAS No: 1806277-08-6
• MF: C₉H₇Cl₂FO₂
• MW: 237.055084466934
• CID: 4707143
• Update Time: 2023-08-15

Methyl 2,5-dichloro-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichloro-4-fluorophenylacetate

• Inchi： 1S/C9H7Cl2FO2/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4H,3H2,1H3
• InChI Key： CROYYROFWAEJLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CC(=O)OC)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3